2487-40-3(2-Mercapto-1,9-dihydro-6H-purin-6-one),6

2-Mercapto-1,9-dihydro-6H-purin-6-one Properties

Names and Identifiers

- 2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one
- 6-Hydroxy-2-mercaptopurine
- 2-Thioxanthine
- 2-Mercapto-1,9-dihydro-6H-purin-6-one
- 2-Mercapto-9H-purin-6-ol
- 1,2,3,7-tetrahydro-2-thioxo-6H-p
- 2-MERCAPTOHYPOXANTHINE
- 2-Mercaptoxanthine
- 2-THIO-6-OXOPURINE
- 2-THIO-6-OXYPURINE
- 2-thioxanthene
- 2-thio-xanthin
- 2-thioxo-1,2,3,7(9)-tetrahydro-purin-6-one
- 2-Thioxo-1,2,3,7-tetrahydro-purin-6-on
- 2-thioxo-1,2,3,7-tetrahydro-purin-6-one
- 6-hydroxypurine-2-thiol
- Xanthine,2-thio
- 2-Mercapto-6-hydroxypurine
- 2-Sulfanylidene-3,5-dihydropurin-6-one
- Xanthine, 2-thio-
- 6H-Purin-6-one, 1,2,3,7-tetrahydro-2-thioxo-
- 1,2,3,7-Tetrahydro-2-thioxo-6H-purin-6-one
- PL0PPI1U9A
- 2-sulfanylhydropurin-6-one
- XNHFAGRBSMMFKL-UHFFFAOYSA-N
- 6
- Q27286605
- Z1198151179
- NSC-680828
- 2-sulfanylidene-2,3,6,9-tetrahydro-1H-purin-6-one
- NSC36822
- T72157
- AI3-52144
- NSC680828
- 2ON
- UNII-PL0PPI1U9A
- AS-66208
- PD194602
- BB 0259635
- 6H-Purin-6-one, 1,2,3,9-tetrahydro-2-thioxo-
- NCGC00161977-01
- EN300-173305
- 2-Mercapto-9H-purin-6-ol;6-Hydroxy-2-mercaptopurine
- SCHEMBL94917
- NSC 36822
- FT-0621159
- 2-thioxo-3,9-dihydropurin-6-one
- 6H-Purin-6-one,2,3,7-tetrahydro-2-thioxo-
- Hypoxanthine, 2-mercapto-
- AKOS000275395
- 2-Sulfanyl-9H-purin-6-ol
- 2487-40-3
- 2-Sulfanyl-1,9-Dihydro-6h-Purin-6-One
- NSC-36822
- 2-Thiohypoxanthine
- AKOS005457824
- AC-17210
- 2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one
- DTXSID7062459
- 2-Thioxo-2,3-dihydro-1H-purin-6(9H)-one
- SCHEMBL19690932
- CHEMBL218762
- BCP30961
- MFCD00142991
- AKOS006230668
- AKOS003407172
- 2-sulfanylidene-3,7-dihydropurin-6-one
- GEO-01523
- EINECS 219-636-7
- Xanthine, 2-thio- (VAN)
- CS-0063941
- T0225
- NSC 680828
- NS00021931
- 2-Thioxo-1,2,3,9-tetrahydro-purin-6-one
- ALBB-024524
- 2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one
- STK520671
- DB-021543
- Xanthine, 2-thio-(VAN)
- 6H-purin-6-one, 1,9-dihydro-2-mercapto-
- DTXCID9037163
- Xanthine, 2-thio-(VAN) (8CI)
- +Expand
- MDL： MFCD00031505
- InChIKey： XNHFAGRBSMMFKL-UHFFFAOYSA-N
- Inchi： 1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
- SMILES： S=C1N([H])C(C2=C(N=C([H])N2[H])N1[H])=O

Computed Properties

Exact Mass: 168.01100
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 168.011
Heavy Atom Count: 11
Complexity: 219
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Tautomer Count: 15
Surface Charge: 0
Topological Polar Surface Area: 102

Experimental Properties

LogP: 0.30880
PSA: 109.42000
Refractive Index: 1.6390 (estimate)
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: °Cat760mmHg
Melting Point: >300°C
Flash Point: °C
Color/Form: powder
Solubility: Not determined
Density: 1.534 (estimate)

2-Mercapto-1,9-dihydro-6H-purin-6-one Security Information

RTECS：UP0825000
Safety Instruction： S26-S37
Risk Phrases：R36/37/38
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Storage Condition：Store at 4 ℃, better at -4 ℃
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：warning
TSCA：Yes

2-Mercapto-1,9-dihydro-6H-purin-6-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Mercapto-1,9-dihydro-6H-purin-6-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002Q6J-250mg	6H-Purin-6-one, 1,2,3,9-tetrahydro-2-thioxo-	2487-40-3	98%	250mg	$48.00	2024-05-21
A2B Chem LLC	AB26443-250mg	2-Mercapto-1,9-dihydro-6h-purin-6-one	2487-40-3	98%	250mg	$44.00	2024-04-20
Aaron	AR002QEV-100mg	6H-Purin-6-one, 1,2,3,9-tetrahydro-2-thioxo-	2487-40-3	98%	100mg	$12.00
abcr	AB293756-5g	2-Thioxanthine, 80%; .	2487-40-3	80%	5g	€179.00
Alichem	A449040710-5g	2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one	2487-40-3	95%	5g	$168.72	2023-09-02
Ambeed	A228333-100mg	2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one	2487-40-3	98%	100mg	$15.0	2024-07-28
Chemenu	CM138542-10g	2-Mercapto-1,9-dihydro-6H-purin-6-one	2487-40-3	95%	10g	$282	2021-08-05
Enamine	EN300-173305-0.05g	2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one	2487-40-3	95%	0.05g	$24.0	2023-09-20
eNovation Chemicals LLC	D759883-5g	6H-Purin-6-one, 1,2,3,9-tetrahydro-2-thioxo-	2487-40-3	97%	5g	$360	2022-05-25
Fluorochem	013598-1g	6-Hydroxy-2-mercaptopurine	2487-40-3	>80.0%(HPLC)	1g	￡55.00	2022-03-01

2-Mercapto-1,9-dihydro-6H-purin-6-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2487-40-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2487-40-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:2487-40-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

2-Mercapto-1,9-dihydro-6H-purin-6-one Related Literature

1. Tautomerism, ionisation, and methylation of 2-(methylthio)- and 2,8-bis(methylthio)-hypoxanthines

Uri Reichman,Felix Bergmann,Dov Lichtenberg J. Chem. Soc. Perkin Trans. 1 1973 2647
2. Notes

H. Bader,J. D. Downer,D. Gibbons,T. P. C. Mulholland,G. Ward,D. J. Brown,Norman Whittaker,A. M. Spivey,J. M. Osbond J. Chem. Soc. 1953 1641
3. Thermal decomposition of quaternary hypoxanthinium salts and related purines

Felix Bergmann,Miriam Rahat J. Chem. Soc. Perkin Trans. 1 1976 239
4. Determination of 6-mercaptopurine and related compounds by phosphorescence spectroscopy

A. I. Al-Mosawi,J. N. Miller,J. W. Bridges Analyst 1980 105 448
5. Electrophilic and nucleophilic substitution reactions of 8-pyridyl- and 8-(1-methylpyridino)-purines

F. Bergmann,M. Rashi J. Chem. Soc. C 1969 1831
6. The nucleobase–ascorbate transporter (NAT) family: genomics, evolution, structure–function relationships and physiological role

Christos Gournas,Ioannis Papageorgiou,George Diallinas Mol. BioSyst. 2008 4 404
7. Recent developments in clinical and biological analysis

P. D. Griffiths,J. D. Baty,Vincent Mark,J. N. Miller,Alan S. McLelland,J. M. Ottaway Proc. Anal. Div. Chem. Soc. 1979 16 50
8. 880. The synthesis of 8-substituted purines

F. Bergmann,M. Tamari J. Chem. Soc. 1961 4468

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Cas no 2487-40-3 (2-Mercapto-1,9-dihydro-6H-purin-6-one)

2-Mercapto-1,9-dihydro-6H-purin-6-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Mercapto-1,9-dihydro-6H-purin-6-one Security Information

2-Mercapto-1,9-dihydro-6H-purin-6-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Mercapto-1,9-dihydro-6H-purin-6-one Price

2-Mercapto-1,9-dihydro-6H-purin-6-one Suppliers

2-Mercapto-1,9-dihydro-6H-purin-6-one Related Literature

Related Categories

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